4-(3,5-dimethoxyphenyl)-8-fluoro-4H-benzo[b][1,4]thiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: 4-(3,5-dimethoxyphenyl)-8-fluoro-1,1-dioxo-1λ6,4-benzothiazine-2-carbonitrile
• InChI: InChI=1S/C17H13FN2O4S/c1-23-12-6-11(7-13(8-12)24-2)20-10-14(9-19)25(21,22)17-15(18)4-3-5-16(17)20/h3-8,10H,1-2H3
• InChI Key: QERXSVXNYQSVOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)N2C=C(S(=O)(=O)C3=C2C=CC=C3F)C#N)OC
• Molecular Formula: C17H13FN2O4S
• Molecular Weight: 360.4 g/mol

Description

Thiazines are a group of heterocyclic organic compounds that are still largely unexplored for their pharmacological activities. Many thiazine derivatives are biologically active and play an important role in the treatment of various diseases and show promising results of varying degrees, where they act as antibacterial, antifungal, antitumor, antimalarial, antineoplastic, antiviral, anti-inflammatory, analgesic and anticancer agents.

Synthesis Analysis

There are different available methods for the synthesis of thiazine derivatives in the literature. For example, Edayadulla and Ramesh synthesized a derivative of 1,4-thiazine by taking diethyl 2,2-sulfonyldiacetate and benzaldehyde in water, to which ammonium acetate was added at room temperature.

Molecular Structure Analysis

Thiazines are heterocyclic compounds having sulphur or nitrogen atoms or both of them are the general features present in the structures of most of the pharmaceutical and natural compounds. They also act as multidentate ligands for different metals due to the presence of nitrogen and sulfur atoms and are thus used extensively in coordination chemistry to obtain new frameworks with potential bioactivity.